N-(2-fluorophenyl)-3-{1-[4-(methylthio)benzyl]-3-piperidinyl}propanamide

• IUPAC Name: N-(2-fluorophenyl)-3-[1-[(4-methylsulfanylphenyl)methyl]piperidin-3-yl]propanamide
• InChI: InChI=1S/C22H27FN2OS/c1-27-19-11-8-18(9-12-19)16-25-14-4-5-17(15-25)10-13-22(26)24-21-7-3-2-6-20(21)23/h2-3,6-9,11-12,17H,4-5,10,13-16H2,1H3,(H,24,26)
• InChI Key: HHTPTPCWCRDADW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CN2CCCC(C2)CCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C22H27FN2OS
• Molecular Weight: 386.5 g/mol

Description

N-(2-fluorophenyl)-3-{1-[4-(methylthio)benzyl]-3-piperidinyl}propanamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

The exact mechanism of action of N-(2-fluorophenyl)-3-{1-[4-(methylthio)benzyl]-3-piperidinyl}propanamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that N-(2-fluorophenyl)-3-{1-[4-(methylthio)benzyl]-3-piperidinyl}propanamide has anti-inflammatory and analgesic effects, as well as the ability to inhibit the growth of certain cancer cell lines. Additionally, the compound has been shown to have minimal toxicity in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-fluorophenyl)-3-{1-[4-(methylthio)benzyl]-3-piperidinyl}propanamide in lab experiments is its potential for use in the treatment of pain and inflammation-related disorders. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to optimize its use in certain applications.

Future Directions

There are several potential future directions for research involving N-(2-fluorophenyl)-3-{1-[4-(methylthio)benzyl]-3-piperidinyl}propanamide. One direction is to further investigate its potential use in the treatment of cancer, as it has shown promising results in inhibiting the growth of certain cancer cell lines. Another direction is to explore its potential for use in the treatment of other inflammation-related disorders, such as arthritis. Additionally, further research is needed to fully understand the compound's mechanism of action and optimize its use in various applications.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-3-{1-[4-(methylthio)benzyl]-3-piperidinyl}propanamide involves a multi-step process that begins with the reaction of 2-fluoroaniline with 4-(methylthio)benzyl chloride to form the intermediate 2-fluoro-N-(4-(methylthio)benzyl)aniline. This intermediate is then reacted with 3-piperidin-1-ylpropan-1-one in the presence of a base to form the final product.

Scientific Research Applications

N-(2-fluorophenyl)-3-{1-[4-(methylthio)benzyl]-3-piperidinyl}propanamide has potential applications in various scientific research fields. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cell lines.